N-methyl-1-(pyridazin-3-yl)piperidin-4-amine
Overview
Description
“N-methyl-1-(pyridazin-3-yl)piperidin-4-amine” is a chemical compound with the molecular formula C10H16N4 . It has a molecular weight of 192.26 . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H16N4/c1-11-9-4-3-7-14(8-9)10-5-2-6-12-13-10/h2,5-6,9,11H,3-4,7-8H2,1H3
. Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . It has a molecular weight of 192.26 .Scientific Research Applications
Synthesis and Chemical Reactions
Research has shown successful synthesis and reactions involving compounds structurally similar to N-methyl-1-(pyridazin-3-yl)piperidin-4-amine. For instance, Peet (1984) reported on the synthesis of 7-(1-pyrrolidinyl)-1,2,4-triazolo[4,3-b]pyridazines, a process involving the reactions of secondary amines like piperidine with chloropyridazine (Peet, 1984).
Leahy et al. (2012) developed two syntheses for a CGRP receptor antagonist substructure, demonstrating the application of a chemoselective reductive amination involving piperidine derivatives (Leahy et al., 2012).
Kallemeyn et al. (2014) established a scalable synthesis process for a compound involving piperidine, showcasing a copper-catalyzed C–N cross-coupling reaction (Kallemeyn et al., 2014).
Catalytic and Synthetic Applications
Research by Dairo et al. (2016) on the oxidation of cyclic amines like piperidine to lactams by ceria-supported nanogold illustrates the compound's potential in catalysis (Dairo et al., 2016).
Abdelhamid et al. (2007) explored reactions involving piperidinyl vinyl-1,6-dihydropyridazine, highlighting the diverse synthetic capabilities of such compounds (Abdelhamid et al., 2007).
Applications in Pharmaceutical Research
Bautista-Aguilera et al. (2014) synthesized a compound using a piperidinyl structure as a dual inhibitor for cholinesterase and monoamine oxidase, showcasing its potential in pharmaceutical research (Bautista-Aguilera et al., 2014).
Gyoten et al. (2003) synthesized and evaluated fused pyridazines with cyclic amines like piperidine for antihistaminic activity and inhibiting eosinophil infiltration (Gyoten et al., 2003).
Dounay et al. (2009) worked on a series of aminopyrimidine compounds, including one with a piperidin-3-yl structure, as 5-HT1A agonists, indicating its use in neuropharmacology (Dounay et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Piperidine derivatives, which include n-methyl-1-(pyridazin-3-yl)piperidin-4-amine, are known to play a significant role in the pharmaceutical industry .
Mode of Action
It is known that piperidine derivatives can interact with various targets, leading to changes in cellular processes .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological activities .
Pharmacokinetics
These properties greatly influence the bioavailability of the compound .
Result of Action
Piperidine derivatives are known to have various pharmacological applications .
properties
IUPAC Name |
N-methyl-1-pyridazin-3-ylpiperidin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4/c1-11-9-4-7-14(8-5-9)10-3-2-6-12-13-10/h2-3,6,9,11H,4-5,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEMPYJPTIIPUNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCN(CC1)C2=NN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1249245-65-5 | |
Record name | N-methyl-1-(pyridazin-3-yl)piperidin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.